Cas no 1383788-35-9 ((1,3,4-Oxadiazol-2-yl)methanamine hydrochloride)

(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride is a heterocyclic organic compound featuring a 1,3,4-oxadiazole core functionalized with an aminomethyl group, presented as its hydrochloride salt for enhanced stability and solubility. This structure is of interest in medicinal chemistry and pharmaceutical research due to the oxadiazole moiety's role as a bioisostere for ester and amide functionalities, improving metabolic stability. The hydrochloride form ensures consistent handling and storage properties. The compound is particularly valuable in the synthesis of biologically active molecules, including potential antimicrobial, anticancer, and anti-inflammatory agents. Its well-defined crystalline nature facilitates purification and characterization, making it a reliable intermediate for drug discovery and development.

(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride structure

1383788-35-9 structure

Product Name:(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride

CAS No:1383788-35-9

MF:C₃H₆ClN₃O

MW:135.552238941193

CID:4727200

PubChem ID:86346224

Update Time:2025-06-10

(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride
- 1,3,4-Oxadiazol-2-ylmethanamine hydrochloride
- (1,3,4-oxadiazol-2-yl)methanamine HCl
- AX8224754
- (1,3,4-Oxadiazol-2-yl);methanamine hydrochloride
- (1,3,4-OXADIAZOL-2-YL)METHYLAMINE HYDROCHLORIDE
- Inchi： 1S/C3H5N3O.ClH/c4-1-3-6-5-2-7-3;/h2H,1,4H2;1H
- InChI Key： SLIYFCZLOJQKMZ-UHFFFAOYSA-N
- SMILES： Cl.O1C=NN=C1CN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 58.1
Topological Polar Surface Area: 64.9

(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038791-1g	(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	1g	2,814.00 USD	2021-06-15
Alichem	A449038791-5g	(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	5g	6,633.00 USD	2021-06-15
Apollo Scientific	OR480234-100mg	1,3,4-Oxadiazol-2-ylmethanamine hydrochloride	1383788-35-9	95%	100mg	£445.00	2024-08-03
Apollo Scientific	OR480234-250mg	1,3,4-Oxadiazol-2-ylmethanamine hydrochloride	1383788-35-9	95%	250mg	£625.00	2024-08-03
Chemenu	CM279158-1g	(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	1g	$694	2023-02-18
Enamine	EN300-12356-0.05g	(1,3,4-oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	0.05g	$238.0	2023-05-20
Enamine	EN300-12356-0.1g	(1,3,4-oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	0.1g	$355.0	2023-05-20
Enamine	EN300-12356-0.25g	(1,3,4-oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	0.25g	$509.0	2023-05-20
Enamine	EN300-12356-0.5g	(1,3,4-oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	0.5g	$803.0	2023-05-20
Enamine	EN300-12356-1.0g	(1,3,4-oxadiazol-2-yl)methanamine hydrochloride	1383788-35-9	95%	1g	$1029.0	2023-05-20

(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

Additional information on (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride

(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1383788-35-9): A Comprehensive Overview

(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1383788-35-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxadiazole ring and amine functionality, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride consists of an oxadiazole ring attached to a methylene group, which is further substituted with an amine group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for both in vitro and in vivo studies. The oxadiazole moiety is known for its ability to form stable complexes with metal ions and its potential to interact with biological targets such as enzymes and receptors.

Recent research has highlighted the potential of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride in the development of novel drugs for various diseases. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride has also demonstrated potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and hepatitis C. The mechanism of action involves the inhibition of viral proteases and other key enzymes essential for viral replication.

The pharmacokinetic properties of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride have been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. Its ability to cross the blood-brain barrier has also been investigated, suggesting potential applications in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation.

The synthetic route for producing (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride has been optimized to ensure high yields and purity. Common methods involve the condensation of appropriate precursors followed by salt formation with hydrochloric acid. The robustness of these synthetic protocols ensures that large-scale production can be achieved efficiently.

In conclusion, (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1383788-35-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.